3-(4-(methylsulfonyl)phenyl)-N-(2-(thiophen-3-yl)ethyl)propanamide

• IUPAC Name: 3-(4-methylsulfonylphenyl)-N-(2-thiophen-3-ylethyl)propanamide
• InChI: InChI=1S/C16H19NO3S2/c1-22(19,20)15-5-2-13(3-6-15)4-7-16(18)17-10-8-14-9-11-21-12-14/h2-3,5-6,9,11-12H,4,7-8,10H2,1H3,(H,17,18)
• InChI Key: GVGYOHXTPHDJAH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCCC2=CSC=C2
• Molecular Formula: C16H19NO3S2
• Molecular Weight: 337.5 g/mol

Description

3-(4-(methylsulfonyl)phenyl)-N-(2-(thiophen-3-yl)ethyl)propanamide, also known as MSMP, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. MSMP is a small molecule with a molecular weight of 365.48 g/mol, and its chemical structure consists of a propanamide backbone, a thiophene ring, and a methylsulfonylphenyl group.

Scientific Research Applications

Biocatalysis and Drug Metabolism

The study by Zmijewski et al. (2006) demonstrated the use of biocatalysis for the preparation of mammalian metabolites of a biaryl-bis-sulfonamide compound, showcasing a microbial-based surrogate biocatalytic system to produce significant amounts of mammalian metabolites for structural characterization. This approach facilitates the study of drug metabolism and the identification of metabolites in preclinical species, highlighting the role of nuclear magnetic resonance spectroscopy in determining the regio- and stereochemistry of metabolic changes (Zmijewski et al., 2006).

Chemical Synthesis and Characterization

Research by Alizadeh and Rezvanian (2008) described an effective route to novel arylsulfonamides through a multicomponent reaction, offering insights into the synthesis and dynamic NMR behavior of these compounds in solution. This work contributes to the development of methodologies for synthesizing compounds with potential applications in various therapeutic areas (Alizadeh & Rezvanian, 2008).

Quantum Chemical Studies

Otuokere and Amaku (2015) conducted quantum chemical studies on bicalutamide, a drug used for treating prostate cancer, evaluating its steric energy and proposing the most energetically favorable conformation. These studies offer insights into the molecular properties that could influence the drug's interaction with androgen receptors, providing a basis for designing compounds with improved therapeutic profiles (Otuokere & Amaku, 2015).

Pharmacokinetics and Metabolism

The pharmacokinetics and metabolism of a selective androgen receptor modulator, as explored by Wu et al. (2006), demonstrate the compound's absorption, clearance, distribution, and extensive metabolism in rats. This study underscores the importance of understanding the pharmacokinetic characteristics and metabolic profiles of propanamide derivatives in preclinical models, aiding in the development of therapeutics with ideal pharmacokinetic properties (Wu et al., 2006).